4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide

• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 4-methoxy-N-[2-(5-methoxyindol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C19H20N2O3/c1-23-16-5-3-14(4-6-16)19(22)20-10-12-21-11-9-15-13-17(24-2)7-8-18(15)21/h3-9,11,13H,10,12H2,1-2H3,(H,20,22)
• InChI Key: JPAGUWOMKWFHBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCCN2C=CC3=C2C=CC(=C3)OC

Description

4-Methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide (CAS: 363590-98-1) is a synthetic benzamide derivative featuring a 4-methoxy-substituted benzamide core linked via an ethyl group to a 5-methoxyindole moiety. Its molecular formula is C₁₉H₂₀N₂O₃, with a molecular weight of 324.37 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide typically involves the following steps:

Formation of the Indole Moiety: The indole nucleus can be synthesized using the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.

Substitution with Methoxy Groups: The indole derivative is then subjected to methylation using methanol and a suitable catalyst to introduce the methoxy groups at the desired positions.

Attachment of the Benzamide Group: The final step involves the reaction of the methoxy-substituted indole with benzoyl chloride in the presence of a base to form the benzamide derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: Electrophilic substitution reactions can occur at the indole nucleus, especially at the 3-position, using reagents like halogens or nitrating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Halogens, nitrating agents, acidic or neutral conditions.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted indole derivatives with halogen or nitro groups.

Scientific Research Applications

Biological Activities

Research indicates that 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide exhibits several biological activities:

• Anticancer Properties : Preliminary studies suggest that this compound may inhibit the growth of various cancer cell lines. For instance, it has shown promising results in inducing apoptosis in cancer cells, which is vital for developing effective cancer therapies.
• Neuroprotective Effects : The compound has been investigated for its potential neuroprotective properties, particularly in the context of neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate neuroinflammatory responses could be beneficial in preventing neuronal damage .

Case Studies and Research Findings

Several studies have documented the effects and applications of this compound:

• Antitumor Activity : In vitro studies have demonstrated that derivatives of this compound can significantly reduce cell viability in human cancer cell lines, suggesting its potential as an anticancer agent. For example, compounds structurally related to 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide have been shown to possess IC50 values indicating potent cytotoxicity against cervical and bladder cancer cells .
• Neuroprotective Studies : A recent study explored the neuroprotective effects of related compounds in models of Alzheimer's disease, revealing that certain derivatives can mitigate oxidative stress and inflammation, thereby protecting neuronal cells from degeneration .

Comparative Analysis with Related Compounds

To better understand the unique properties of 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Notable Applications
5-Methoxy-N,N-dimethyltryptamine	Indole structure with dimethyl substitution	Known for its psychedelic properties
N-[2-(5-methoxyindolyl)ethyl]acetamide	Acetamide group instead of benzamide	Potential analgesic effects
5-Hydroxytryptamine (Serotonin)	Indole nucleus with hydroxyl group	Key neurotransmitter involved in mood regulation

The distinct substitution pattern of 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide contributes to its unique pharmacological profiles, differentiating it from these related compounds.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound binds to various receptors and enzymes, modulating their activity.

Pathways Involved: It influences signaling pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Substituent Effects on Benzamide Core

• Methoxy vs. Halogen Groups: The target compound’s 4-methoxy group enhances electron-donating properties and lipophilicity compared to chloro-substituted analogs (e.g., 4-chloro-N-[2-(5-methyl-1H-indol-3-yl)ethyl]benzamide) .
• Positional Isomerism: The substitution pattern on the indole ring (1-yl vs. 3-yl) influences molecular conformation.

Linker Modifications

• Ethyl vs. Piperazine Linkers : Replacing the ethyl group with a piperazine moiety (e.g., 4-methoxy-N-{2-[4-(4-methoxybenzoyl)piperazin-1-yl]ethyl}benzamide ) introduces basicity and hydrogen-bonding capacity, which may enhance solubility and target affinity in polar environments.

Indole Ring Modifications

• Methoxy vs. Methyl/Chloro Substituents: The 5-methoxy group on the indole ring in the target compound contrasts with 5-methyl or 5-chloro substituents in analogs .

Pharmacological Implications

• Antiarrhythmic Potential: Encainide demonstrates that 4-methoxybenzamide derivatives can target cardiac ion channels. The target compound’s indole moiety may shift activity toward CNS targets (e.g., 5-HT receptors).
• Antiparasitic Analogs : Nitazoxanide , a nitro-thiazolide benzamide, highlights the scaffold’s versatility for antiparasitic drug development, though the target compound’s indole group may limit direct comparison.

Biological Activity

4-Methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide is an organic compound notable for its complex structure, which includes a methoxy group, an indole moiety, and a benzamide functional group. Its molecular formula is $C_{17}H_{20}N_2O_3$, with a molecular weight of approximately 324.4 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in pharmacology.

Chemical Structure

The structural features of 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide can be summarized as follows:

Property	Details
Molecular Formula	$C_{17}H_{20}N_2O_3$
Molecular Weight	324.4 g/mol
Functional Groups	Methoxy, Indole, Benzamide
CAS Number	73-31-4

Pharmacological Potential

Preliminary studies suggest that 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide may exhibit various biological activities:

• Anticancer Activity : Research indicates that compounds with indole structures often demonstrate anticancer properties. A study highlighted that derivatives of indole exhibited significant inhibitory effects on cancer cell lines, suggesting a similar potential for this compound .
• Antimicrobial Properties : Compounds containing the benzimidazole moiety have shown promising antimicrobial activity against both Gram-positive and Gram-negative bacteria. The presence of the methoxy and indole groups may enhance this activity .
• Neuropharmacological Effects : Given the structural similarity to serotonin and melatonin derivatives, it is hypothesized that this compound may influence neurotransmitter pathways, potentially impacting mood and sleep regulation .

The exact mechanisms through which 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide exerts its biological effects are still under investigation. However, it is believed that:

• Receptor Interaction : The compound may interact with serotonin receptors due to its structural similarities to serotonin analogs, potentially modulating neurotransmission .
• Enzyme Inhibition : There is evidence that compounds with similar structures inhibit specific enzymes involved in cancer proliferation and microbial resistance mechanisms .

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds, providing context for the potential effects of 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide.

• Anticancer Studies : In vitro tests demonstrated that indole derivatives exhibited significant cytotoxicity against various cancer cell lines. For instance, one study reported a 70% reduction in cell viability at a concentration of 15 µM for certain indole-based compounds .
• Antimicrobial Efficacy : A comparative study showed that benzimidazole derivatives had moderate to excellent activity against pathogens like Staphylococcus aureus and Escherichia coli, indicating that similar compounds could be effective against bacterial infections .
• Neuropharmacological Effects : Research on melatonin analogs has shown their efficacy in regulating sleep patterns and mood stabilization, suggesting a possible role for 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide in neuropharmacology .